Cas no 1343024-86-1 (2,6-Dioxaspiro[4.5]decan-9-amine)

• Product Name: 2,6-Dioxaspiro[4.5]decan-9-amine
• CAS No: 1343024-86-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 4590551
• PubChem ID: 64105379
• Update Time: 2025-05-22

2,6-Dioxaspiro[4.5]decan-9-amine Chemical and Physical Properties

Names and Identifiers

• 2,6-dioxaspiro[4.5]decan-9-amine
• NE23027
• 1343024-86-1
• EN300-124959
• CS-0225796
• AKOS013422819
• AT38400
• 2,6-Dioxaspiro[4.5]decan-9-amine

• Inchi： 1S/C8H15NO2/c9-7-1-3-11-8(5-7)2-4-10-6-8/h7H,1-6,9H2
• InChI Key： OKTVRYAQXUEGCP-UHFFFAOYSA-N
• SMILES： O1CCC(CC21COCC2)N

Computed Properties

• Exact Mass: 157.110278721 g/mol
• Monoisotopic Mass: 157.110278721 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 44.5
• Molecular Weight: 157.21

2,6-Dioxaspiro[4.5]decan-9-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2,6-Dioxaspiro[4.5]decan-9-amine

2,6-Dioxaspiro[4.5]decan-9-amine: A Comprehensive Overview

The compound 2,6-Dioxaspiro[4.5]decan-9-amine, identified by the CAS number 1343024-86-1, is a unique organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the nitrogen atom in the amine group. The structure of 2,6-Dioxaspiro[4.5]decan-9-amine consists of a decane backbone with two oxygen atoms at positions 2 and 6, forming a spiro system that creates a rigid and stable framework.

Recent studies have highlighted the importance of spiro compounds in drug design due to their ability to mimic complex biological molecules and interact with target receptors in unique ways. The spiro[4.5]decan core of this compound provides a versatile platform for functionalization, allowing chemists to attach various substituents that can enhance its bioactivity or solubility. For instance, researchers have explored the use of 2,6-Dioxaspiro[4.5]decan-9-amine as a precursor for synthesizing bioactive molecules with potential applications in the pharmaceutical industry.

The synthesis of 2,6-Dioxaspiro[4.5]decan-9-amine involves a multi-step process that typically begins with the preparation of the spiro intermediate. One common approach is the intramolecular cyclization of a diamine derivative under specific reaction conditions, such as heat or catalytic agents. This method ensures the formation of the spiro ring system with high efficiency and selectivity. The presence of oxygen atoms at positions 2 and 6 plays a crucial role in stabilizing the molecule and influencing its reactivity during subsequent reactions.

In terms of physical properties, 2,6-Dioxaspiro[4.5]decan-9-amine exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various chemical reactions, including nucleophilic substitutions and additions. Additionally, the compound's stability under standard storage conditions makes it an attractive candidate for large-scale production.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 2,6-Dioxaspiro[4.5]decan-9-amine with unprecedented accuracy. These studies have revealed that the molecule's spiro system creates regions of high electron density that can interact with electrophilic or nucleophilic species in unique ways. Such insights are valuable for designing new synthetic pathways and optimizing existing ones.

The application of 2,6-Dioxaspiro[4.5]decan-9-amine extends beyond traditional chemical synthesis into areas such as materials science and nanotechnology. For example, researchers have investigated its potential as a building block for constructing supramolecular assemblies or as a component in polymer networks with tailored mechanical properties.

In conclusion, 2,6-Dioxaspiro[4.5]decan-9-amine, CAS No.1343024-86-1, is a versatile compound with significant potential across multiple disciplines. Its unique structure, stability, and reactivity make it an invaluable tool for chemists and materials scientists alike. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge and technological innovation is likely to grow even further.